![molecular formula C17H20N4O4S B4069855 N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline](/img/structure/B4069855.png)
N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline
Overview
Description
N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline, also known as MNPA, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of piperazine derivatives and has potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline is not fully understood. However, it has been suggested that N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline may exert its pharmacological effects by interacting with specific receptors or enzymes in the body. N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and tyrosinase, which are involved in the development of Alzheimer's disease and melanoma, respectively.
Biochemical and Physiological Effects:
N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade. N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has also been found to inhibit the replication of certain viruses such as herpes simplex virus and human immunodeficiency virus. Moreover, N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has been shown to have anti-inflammatory and antioxidant effects by reducing the production of reactive oxygen species and pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has also been found to have low toxicity in animal studies. However, N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has limitations as well. It has poor solubility in water, which can limit its use in certain experiments. Moreover, N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.
Future Directions
There are several future directions for research on N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline. One possible direction is to investigate the potential of N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and viral infections. Another direction is to study the mechanism of action of N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline in more detail to identify its molecular targets. Moreover, the development of new synthetic methods for N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline can improve its yield and purity, which can facilitate its use in various experiments.
Scientific Research Applications
N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been reported to exhibit anticancer, antiviral, and antifungal activities. N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has also been found to have potential as an anti-inflammatory and antioxidant agent. Moreover, N-methyl-2-nitro-5-[4-(phenylsulfonyl)-1-piperazinyl]aniline has been shown to inhibit the activity of certain enzymes involved in the development of neurodegenerative diseases.
properties
IUPAC Name |
5-[4-(benzenesulfonyl)piperazin-1-yl]-N-methyl-2-nitroaniline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O4S/c1-18-16-13-14(7-8-17(16)21(22)23)19-9-11-20(12-10-19)26(24,25)15-5-3-2-4-6-15/h2-8,13,18H,9-12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAAJHABTBOCTPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC(=C1)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-2-nitro-5-[4-(phenylsulfonyl)piperazin-1-yl]aniline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.